![molecular formula C19H22FN7O B2985904 1-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-fluoro-2-methylphenyl)urea CAS No. 1172295-80-5](/img/structure/B2985904.png)
1-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-fluoro-2-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-fluoro-2-methylphenyl)urea is a useful research compound. Its molecular formula is C19H22FN7O and its molecular weight is 383.431. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Anticancer Applications
- Synthesis and Antibacterial Evaluation : Novel heterocyclic compounds containing sulfonamido moieties, similar in structural complexity to the queried compound, have been synthesized and evaluated for their antibacterial properties. Such compounds have shown promising antibacterial activity, highlighting the potential of structurally complex molecules in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).
- Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : Research on pyrazolopyrimidinone derivatives, structurally related to the queried compound, has demonstrated significant antitumor activity on human breast adenocarcinoma cell lines. This suggests the potential of such compounds in anticancer drug development (Abdellatif et al., 2014).
Inhibition and Drug Discovery
- FLT3 Inhibitor for Psoriasis Treatment : Compounds with a pyrazolopyrimidine core have been optimized to inhibit FMS-like tyrosine kinase 3 (FLT3), showing significant antipsoriatic effects in preclinical models. This underscores the role of structural analogs in targeting specific molecular pathways for therapeutic purposes (Li et al., 2016).
Molecular Architecture and Supramolecular Chemistry
- Dimerization of Ureidopyrimidones : Studies on ureidopyrimidones, which share a urea moiety with the queried compound, have explored their dimerization capabilities via hydrogen bonding, contributing to the understanding of supramolecular architectures (Beijer et al., 1998).
Properties
IUPAC Name |
1-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-(3-fluoro-2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN7O/c1-12-9-13(2)27(26-12)18-10-17(23-11-24-18)21-7-8-22-19(28)25-16-6-4-5-15(20)14(16)3/h4-6,9-11H,7-8H2,1-3H3,(H,21,23,24)(H2,22,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZUYFRFMOOZMKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=NC(=C2)NCCNC(=O)NC3=C(C(=CC=C3)F)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.